![molecular formula C23H25FN4S B6211138 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole CAS No. 568560-96-3](/img/no-structure.png)
3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole
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Overview
Description
3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole, also known as FMTI, is a novel small molecule that has been studied extensively in recent years due to its potential therapeutic applications. FMTI has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. Furthermore, FMTI has been shown to be an effective inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of many drugs.
Scientific Research Applications
3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole has been studied extensively in recent years due to its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. Furthermore, this compound has been shown to be an effective inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In addition, this compound has been studied as a potential treatment for a variety of diseases, including cancer, Alzheimer’s disease, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole is still not fully understood. However, it is believed that this compound works by inhibiting the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In addition, this compound has been found to have anti-inflammatory, anti-tumor, and anti-viral properties.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In particular, this compound has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In addition, this compound has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. Furthermore, this compound has been found to have an immunomodulatory effect, which can be beneficial in treating a variety of diseases.
Advantages and Limitations for Lab Experiments
The use of 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole in lab experiments has several advantages. First, this compound is relatively easy to synthesize and can be obtained from a variety of sources. Second, this compound is relatively stable and can be stored for long periods of time without degradation. Third, this compound has a wide range of biological activities, which makes it a useful tool for a variety of experiments.
However, there are some limitations to the use of this compound in lab experiments. First, this compound is a relatively new compound and its exact mechanism of action is still not fully understood. Second, this compound has been found to have a wide range of biological activities, which can make it difficult to control the effects of the compound in experiments. Third, this compound is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
Given the wide range of biological activities of 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole, there are many potential future directions for research. First, further research is needed to understand the exact mechanism of action of this compound. Second, further research is needed to understand the effects of this compound on various diseases, such as cancer, Alzheimer’s disease, and cardiovascular diseases. Third, further research is needed to understand the effects of this compound on various biochemical and physiological processes. Fourth, further research is needed to develop new synthesis methods for this compound. Fifth, further research is needed to develop new uses for this compound in lab experiments. Finally, further research is needed to develop new therapeutic applications for this compound.
Synthesis Methods
3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole can be synthesized using a variety of methods, such as the Wittig reaction and the Buchwald-Hartwig reaction. The Wittig reaction involves the reaction of an aldehyde or ketone with an alkyl halide and a phosphonium salt. The Buchwald-Hartwig reaction involves the coupling of an aryl halide with an amine or a phosphine. Both reactions are commonly used in the synthesis of this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)indole, which is synthesized by coupling 3-(4-bromo-1-hexyl-1H-indol-3-yl)-4-hexyl-1H-1,2,4-triazole-5-thiol with 3-fluorobenzyl bromide. The second intermediate is 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)thiophenol, which is synthesized by coupling 3-(4-bromo-1-hexyl-1H-indol-3-yl)-4-hexyl-1H-1,2,4-triazole-5-thiol with 3-fluorobenzyl mercaptan. These two intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "3-(4-bromo-1-hexyl-1H-indol-3-yl)-4-hexyl-1H-1,2,4-triazole-5-thiol", "3-fluorobenzyl bromide", "3-fluorobenzyl mercaptan", "palladium catalyst" ], "Reaction": [ "Couple 3-(4-bromo-1-hexyl-1H-indol-3-yl)-4-hexyl-1H-1,2,4-triazole-5-thiol with 3-fluorobenzyl bromide using a palladium-catalyzed cross-coupling reaction to form 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)indole.", "Couple 3-(4-bromo-1-hexyl-1H-indol-3-yl)-4-hexyl-1H-1,2,4-triazole-5-thiol with 3-fluorobenzyl mercaptan using a palladium-catalyzed cross-coupling reaction to form 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)thiophenol.", "Couple 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)indole with 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)thiophenol using a palladium-catalyzed cross-coupling reaction to form the final product." ] } | |
CAS RN |
568560-96-3 |
Molecular Formula |
C23H25FN4S |
Molecular Weight |
408.5 |
Purity |
0 |
Origin of Product |
United States |
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